Cas no 1361490-29-0 (4,3',4',5'-Tetrachloro-2,3,5,6-tetrafluorobiphenyl)

• Product Name: 4,3',4',5'-Tetrachloro-2,3,5,6-tetrafluorobiphenyl
• CAS No: 1361490-29-0
• MF: C₁₂H₂Cl₄F₄
• MW: 363.949893474579
• CID: 4995652
• Update Time: 2025-05-23

4,3',4',5'-Tetrachloro-2,3,5,6-tetrafluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4,3',4',5'-Tetrachloro-2,3,5,6-tetrafluorobiphenyl

• Inchi： 1S/C12H2Cl4F4/c13-4-1-3(2-5(14)7(4)15)6-9(17)11(19)8(16)12(20)10(6)18/h1-2H
• InChI Key： CXURXUCJIMHOQU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C(=C(C(=C(C=1F)F)Cl)F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 319
• XLogP3: 6.5
• Topological Polar Surface Area: 0

Additional information on 4,3',4',5'-Tetrachloro-2,3,5,6-tetrafluorobiphenyl

4,3',4',5'-Tetrachloro-2,3,5,6-tetrafluorobiphenyl: A Comprehensive Overview

4,3',4',5'-Tetrachloro-2,3,5,6-tetrafluorobiphenyl, also known by its CAS number 1361490-29-0, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the family of biphenyl derivatives, which are widely used in various industries due to their unique chemical properties. The molecule consists of two benzene rings connected by a single bond, with multiple halogen substituents—specifically chlorine and fluorine atoms—attached at specific positions. This arrangement not only enhances its stability but also imparts unique electronic and physical properties that make it valuable in advanced materials and chemical processes.

The structure of 4,3',4',5'-Tetrachloro-2,3,5,6-tetrafluorobiphenyl is characterized by its highly substituted nature. The presence of chlorine atoms at positions 4 and 5' on the biphenyl system introduces electron-withdrawing effects, while the fluorine atoms at positions 2, 3, 5, and 6 contribute additional electron-withdrawing effects. This combination creates a highly electronegative environment around the molecule, which is advantageous in applications requiring high dielectric constants or low surface energy. Recent studies have highlighted the potential of such compounds in advanced electronic materials and high-performance polymers.

One of the most significant aspects of 1361490-29-0 is its role in the development of novel materials for optoelectronic devices. Researchers have explored its use as a building block for organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) cells. The compound's ability to facilitate efficient charge transport and its stability under high-energy conditions make it an ideal candidate for these applications. Furthermore, its compatibility with existing manufacturing processes has facilitated its integration into commercial products.

In addition to its electronic applications, 4,3',4',5'-Tetrachloro-2,3,5,6-tetrafluorobiphenyl has shown promise in the field of catalysis. Recent studies have demonstrated its effectiveness as a ligand in transition-metal-catalyzed reactions. The compound's ability to stabilize metal centers while maintaining high reactivity has led to improved yields and selectivity in various organic transformations. This has opened new avenues for its use in pharmaceutical synthesis and fine chemical production.

The synthesis of 1361490-29-0 involves a multi-step process that typically begins with the halogenation of biphenyl derivatives. Advanced techniques such as electrophilic substitution and coupling reactions are employed to achieve the desired substitution pattern. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. These developments have not only reduced production costs but also minimized the environmental footprint associated with its manufacturing.

The physical properties of 4,3',4',5'-Tetrachloro-2,3,5,6-tetrafluorobiphenyl, including its melting point and solubility characteristics, are critical factors influencing its applications. Studies have shown that the compound exhibits a high melting point due to strong intermolecular forces arising from its halogen substituents. Its limited solubility in common solvents necessitates careful consideration during processing and application design.

In conclusion, 4,3',4',5'-Tetrachloro-2,3,5,6-tetrafluorobiphenyl, or CAS number 1361490-29-0, represents a cutting-edge material with vast potential across multiple industries. Its unique chemical structure and properties make it an invaluable component in modern materials science and chemical engineering. As research continues to uncover new applications and optimize synthesis methods,